Cas no 566926-04-3 (2-cyano-N-(2-methylphenyl)methylacetamide)

• Product name: 2-cyano-N-(2-methylphenyl)methylacetamide
• CAS No: 566926-04-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 4040663
• PubChem ID: 60903789

2-cyano-N-(2-methylphenyl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-cyano-N-[(2-methylphenyl)methyl]-
• 2-cyano-N-[(2-methylphenyl)methyl]acetamide
• SCHEMBL6318135
• 566926-04-3
• G23910
• EN300-171745
• RXA92604
• AKOS010126080
• Z847150434
• 2-cyano-N-(2-methylphenyl)methylacetamide

• Inchi： InChI=1S/C11H12N2O/c1-9-4-2-3-5-10(9)8-13-11(14)6-7-12/h2-5H,6,8H2,1H3,(H,13,14)
• InChI Key： NXYAIOQQHKBFOH-UHFFFAOYSA-N
• SMILES： Cc1ccccc1CNC(=O)CC#N

Computed Properties

• Exact Mass: 188.094963011Da
• Monoisotopic Mass: 188.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 435.8±38.0 °C at 760 mmHg
• Flash Point: 217.4±26.8 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-cyano-N-(2-methylphenyl)methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-cyano-N-(2-methylphenyl)methylacetamide

2-Cyano-N-(2-Methylphenyl)methylacetamide: A Comprehensive Overview of CAS No. 566926-04-3

2-Cyano-N-(2-methylphenyl)methylacetamide (CAS No. 566926-04-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of 2-cyano-N-(2-methylphenyl)methylacetamide is C11H11N3O, and its molecular weight is 197.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its chemical structure consists of a cyano group, an amide linkage, and a substituted benzene ring, which contribute to its diverse reactivity and potential biological properties.

Recent studies have highlighted the potential of 2-cyano-N-(2-methylphenyl)methylacetamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 2-cyano-N-(2-methylphenyl)methylacetamide has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as p53, Bcl-2, and caspase cascades.

The pharmacokinetic profile of 2-cyano-N-(2-methylphenyl)methylacetamide has also been studied extensively. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Studies have shown that it is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, with a half-life that allows for once-daily dosing regimens.

Safety assessments of 2-cyano-N-(2-methylphenyl)methylacetamide have revealed that it is generally well-tolerated at therapeutic doses. Toxicological studies in animal models have not reported any significant adverse effects at clinically relevant concentrations. However, as with any new drug candidate, further safety evaluations are necessary to ensure its long-term safety in humans.

The synthetic route for 2-cyano-N-(2-methylphenyl)methylacetamide has been optimized to improve yield and purity. One common approach involves the reaction of 2-cyanomethyl acetate with 2-methylaniline in the presence of a coupling reagent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This method provides a straightforward and efficient synthesis pathway that can be scaled up for industrial production.

In conclusion, 2-cyano-N-(2-methylphenyl)methylacetamide (CAS No. 566926-04-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, making it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.